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Compound of Interest

Compound Name: 3-Methylbutanal

Cat. No.: B7770604

An In-depth Technical Guide to 3-Methylbutanal

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical compounds is paramount. This guide provides a detailed overview of 3-
Methylbutanal, a significant aldehyde in various scientific and industrial applications.

Core Chemical Identity
CAS Number: 590-86-3[1][2][3][4][5]

Molecular Formula: C5H100[1][2][3][4][6][7][8]
IUPAC Name: 3-Methylbutanal[2][3][4][5]
Synonyms: Isovaleraldehyde, Isopentanal, 3-Methylbutyraldehyde[1][2][4][5]

Physicochemical Properties

A summary of the key physicochemical properties of 3-Methylbutanal is presented in the table
below. This data is essential for understanding its behavior in various experimental and
industrial settings.
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Property Value Source
Molecular Weight 86.13 g/mol [1107]

Boiling Point 92.5 °C at 760 Torr [1]

Melting Point -51 °C [11[4]

Density 0.7977 g/cm? at 20 °C [1]

Water Solubility 14 mg/mL at 20 °C [4]

Canonical SMILES Cc(c)cc=0 [1121[3][416][7]

InChl=1S/C5H100/c1-5(2)3-4-
InChl [LIB1A05]07]
6/h4-5H,3H2,1-2H3

Molecular Structure

The molecular structure of 3-Methylbutanal is characterized by a four-carbon chain (butanal)
with a methyl group attached to the third carbon. The structure includes a terminal aldehyde
functional group.

Caption: Molecular structure of 3-Methylbutanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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